Cas no 2803412-89-5 ((3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid)

• Product Name: (3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid
• CAS No: 2803412-89-5
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• CID: 5866412
• Update Time: 2025-10-31

(3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid Chemical and Physical Properties

Names and Identifiers

• (3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid

• Inchi： 1S/C9H12F3NO4/c1-5(14)13-3-7(9(10,11)12)17-4-6(13)2-8(15)16/h6-7H,2-4H2,1H3,(H,15,16)/t6-,7-/m1/s1
• InChI Key： WOJWIBYLNZOJBG-RNFRBKRXSA-N
• SMILES： N1(C(C)=O)C[C@H](C(F)(F)F)OC[C@H]1CC(O)=O

Experimental Properties

• Density: 1.378±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.1±42.0 °C(Predicted)
• pka: 4.60±0.10(Predicted)

Additional information on (3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid

Introduction to (3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic Acid (CAS No. 2803412-89-5)

(3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid, identified by its CAS number 2803412-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by the presence of both acetyl and trifluoromethyl functional groups, which contribute to its unique chemical properties and potential biological activities. The morpholine moiety in its structure further enhances its versatility, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structural features of (3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid make it particularly interesting for researchers exploring novel therapeutic interventions. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, is often incorporated into drug candidates to improve their efficacy. Similarly, the acetyl group can serve as a key pharmacophore, influencing the compound's interactions with biological targets. The presence of the morpholine ring adds another layer of complexity, enabling diverse chemical modifications that can fine-tune the compound's pharmacological profile.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. The compound (3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid has been explored as a potential lead in several preclinical studies due to its structural motifs that are commonly associated with bioactivity. For instance, studies have suggested that compounds containing the trifluoromethyl group may exhibit enhanced binding to enzymes and receptors involved in inflammatory responses and cancer progression. Additionally, the morpholine scaffold is known to be present in several approved drugs, further validating its importance as a pharmacological building block.

One of the most compelling aspects of (3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid is its stereochemical configuration. The (3R,6R) arrangement of the stereocenters imparts specific three-dimensional properties to the molecule, which can critically influence its interactions with biological targets. This stereochemistry is particularly important in drug design, where enantiomeric purity can significantly impact efficacy and safety profiles. Researchers have leveraged computational modeling and experimental techniques to optimize the stereochemical aspects of this compound, aiming to develop highly selective and potent derivatives.

The synthesis of (3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups into a single molecular framework requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies, such as asymmetric catalysis and flow chemistry, have enabled more efficient production processes for complex molecules like this one. These innovations not only facilitate access to large quantities of the compound for research purposes but also open avenues for exploring novel synthetic routes that could be scaled up for industrial applications.

The potential applications of (3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid extend beyond basic research into therapeutic agents. Its structural features make it a versatile building block for libraries of compounds that can be screened for various biological activities. High-throughput screening (HTS) technologies have been employed to identify derivatives with enhanced potency or selectivity against specific targets. Additionally, computational approaches such as virtual screening and molecular docking have been used to predict the binding modes of this compound with potential drug targets, providing valuable insights into its mechanism of action.

In conclusion, (3R,6R)-4-Acetyl-6-(trifluoromethyl)-3-morpholineacetic acid (CAS No. 2803412-89-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its stereochemical configuration, make it an attractive scaffold for developing novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs. Ongoing research efforts are expected to yield new insights into its potential applications and pave the way for innovative treatments across multiple therapeutic areas.